Cas no 1183251-84-4 (2-{4-4-Amino-2-(trifluoromethyl)phenyl-1-piperazinyl}-1-ethanol)

• Product Name: 2-{4-4-Amino-2-(trifluoromethyl)phenyl-1-piperazinyl}-1-ethanol
• CAS No: 1183251-84-4
• MF: C₁₃H₁₈F₃N₃O
• MW: 289.296733379364
• CID: 1078025
• PubChem ID: 53408979
• Update Time: 2025-04-20

2-{4-4-Amino-2-(trifluoromethyl)phenyl-1-piperazinyl}-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[4-Amino-2-(trifluoromethyl)phenyl]-1-piperazinyl}-1-ethanol
• SCHEMBL25068530
• 2-[4-[4-amino-2-(trifluoromethyl)phenyl]piperazin-1-yl]ethanol
• 1183251-84-4
• 2-{4-[4-amino-2-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol
• AKOS010150199
• CKDLKDDIMVHZSX-UHFFFAOYSA-N
• 2-{4-4-Amino-2-(trifluoromethyl)phenyl-1-piperazinyl}-1-ethanol

• MDL： MFCD13182433
• Inchi： 1S/C13H18F3N3O/c14-13(15,16)11-9-10(17)1-2-12(11)19-5-3-18(4-6-19)7-8-20/h1-2,9,20H,3-8,17H2
• InChI Key： CKDLKDDIMVHZSX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCN(CCO)CC1)N)(F)F

Computed Properties

• Exact Mass: 289.14019669g/mol
• Monoisotopic Mass: 289.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines